Cas no 20099-54-1 (Benzoic acid,4-(2-oxoacetyl)-)

• Product Name: Benzoic acid,4-(2-oxoacetyl)-
• CAS No: 20099-54-1
• Molecular Formula: C₉H₆O₄
• Molecular Weight: 178.14154
• CID: 255228
• PubChem ID: 193553

Benzoic acid,4-(2-oxoacetyl)- Properties

Names and Identifiers

• Benzoic acid,4-(2-oxoacetyl)-
• 4-oxaldehydoylbenzoic acid
• 4-(Oxoacetyl)benzoic acid
• benzoic acid, 4-(1,2-dioxoethyl)-
• EN300-755509
• 4-(2-OXOACETYL)BENZOICACID
• Benzoic acid, 4-(oxoacetyl)-
• SCHEMBL2181913
• p-Carboxyphenylglyoxal treated BSA
• Benzoic acid, 4-(2-oxoacetyl)-
• PCPG
• 4-Carboxyphenylglyoxal
• 4-(2-OXOACETYL)BENZOIC ACID
• 4-(2-Oxo-acetyl)-benzoic acid
• DTXSID90173919
• AB23256
• CS-0260668
• p-Carboxyphenylglyoxal
• 20099-54-1
• AKOS006294022

• InChIKey： NTJTXGBCDNPQIV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-5H,(H,12,13)
• SMILES： O=CC(C1C=CC(C(O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 178.02658
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.027
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44
• Refractive Index: 1.577
• Boiling Point: 351.8°Cat760mmHg
• Flash Point: 180.7°C
• Density: 1.361

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes